Cas no 2034288-42-9 (3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane)

• Product Name: 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane
• CAS No: 2034288-42-9
• MF: C₁₅H₂₀ClNO₂S
• MW: 313.842802047729
• CID: 5376093
• Update Time: 2025-06-15

3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane

• Inchi： 1S/C15H20ClNO2S/c16-14-6-4-12(5-7-14)13-3-1-2-10-17(11-13)20(18,19)15-8-9-15/h4-7,13,15H,1-3,8-11H2
• InChI Key： CEBWKKCDZPRTBV-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCCCC(C2=CC=C(Cl)C=C2)C1

Additional information on 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane

Comprehensive Overview of 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane (CAS No. 2034288-42-9)

3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane (CAS No. 2034288-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropylsulfonyl group and a 4-chlorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

The compound's azepane core is a seven-membered nitrogen-containing heterocycle, which is increasingly recognized for its versatility in drug design. This structural feature is shared with several FDA-approved drugs, highlighting its relevance in modern medicinal chemistry. The sulfonyl group attached to the cyclopropyl ring further enhances the molecule's stability and bioavailability, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in modulating central nervous system (CNS) targets, a hot topic in neuroscience research.

One of the most searched questions about 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including N-sulfonylation and cyclization strategies. Researchers often optimize these methods to improve yield and purity, addressing challenges such as regioselectivity and stereocontrol. These topics are frequently discussed in academic forums and patent literature, reflecting the compound's growing importance in industrial applications.

In the context of green chemistry, scientists are investigating eco-friendly synthesis protocols for 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane. This aligns with the global push for sustainable practices in chemical manufacturing. Catalytic methods, such as transition metal-catalyzed cross-coupling, are being explored to reduce waste and energy consumption. Such innovations are critical for meeting regulatory standards and minimizing environmental impact, a priority for many organizations today.

The pharmacological potential of 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane is another area of intense research. Preliminary studies suggest it may exhibit neuroprotective or anti-inflammatory properties, though further validation is required. These findings are particularly relevant given the rising prevalence of neurodegenerative diseases and chronic inflammatory conditions. As a result, the compound is often included in high-throughput screening campaigns aimed at identifying novel therapeutics.

From a commercial perspective, 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are frequently queried in search engines, indicating strong market interest. Quality control measures, such as HPLC purity analysis and NMR characterization, are essential to ensure reproducibility in experimental settings, a concern often raised by end-users.

In summary, 3-(4-chlorophenyl)-1-cyclopropylsulfonylazepane (CAS No. 2034288-42-9) represents a fascinating case study in modern chemical research. Its structural complexity, synthetic challenges, and potential applications make it a subject of ongoing investigation. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and materials science.